Cas no 1454584-91-8 (N-[(6-Chloro-1H-benzimidazol-2-yl)methyl]-9-(3-fluorophenyl)-2-piperazin-1-ylpurin-6-amine)

N-[(6-Chloro-1H-benzimidazol-2-yl)methyl]-9-(3-fluorophenyl)-2-piperazin-1-ylpurin-6-amine structure
1454584-91-8 structure
Product Name:N-[(6-Chloro-1H-benzimidazol-2-yl)methyl]-9-(3-fluorophenyl)-2-piperazin-1-ylpurin-6-amine
CAS No:1454584-91-8
MF:C23H21ClFN9
MW:477.924545049667
CID:4767710
Update Time:2023-08-16

N-[(6-Chloro-1H-benzimidazol-2-yl)methyl]-9-(3-fluorophenyl)-2-piperazin-1-ylpurin-6-amine Chemical and Physical Properties

Names and Identifiers

    • N-[(6-Chloro-1H-benzimidazol-2-yl)methyl]-9-(3-fluorophenyl)-2-piperazin-1-ylpurin-6-amine
    • Inchi: 1S/C23H21ClFN9/c24-14-4-5-17-18(10-14)30-19(29-17)12-27-21-20-22(32-23(31-21)33-8-6-26-7-9-33)34(13-28-20)16-3-1-2-15(25)11-16/h1-5,10-11,13,26H,6-9,12H2,(H,29,30)(H,27,31,32)
    • InChI Key: NGIQKILKGCPSJO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)NC(CNC1C3=C(N(C4C=CC=C(C=4)F)C=N3)N=C(N=1)N1CCNCC1)=N2

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 5
  • Complexity: 685
  • XLogP3: 3.7
  • Topological Polar Surface Area: 99.6

N-[(6-Chloro-1H-benzimidazol-2-yl)methyl]-9-(3-fluorophenyl)-2-piperazin-1-ylpurin-6-amine Related Literature

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